3,4-Dimethylbenzophenone

• IUPAC Name: (3,4-dimethylphenyl)-phenylmethanone
• InChI: InChI=1S/C15H14O/c1-11-8-9-14(10-12(11)2)15(16)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key: JENOLWCGNVWTJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2)C
• Molecular Formula: C15H14O
• DSSTOX Substance ID: DTXSID90180401
• Molecular Weight: 210.27 g/mol
• CAS RN: 2571-39-3

Description

3,4-Dimethylbenzophenone is a chemical compound with the molecular formula C15H14O. It appears as white to pale cream or pale yellow crystals or powder. It reacts with bis (trichlorotitanium phenoxide), a bidentate Lewis acid, to form a crystalline complex.

Molecular Structure Analysis

The molecular structure of 3,4-Dimethylbenzophenone can be represented by the InChI string: InChI=1S/C15H14O/c1-11-8-9-14(10-12(11)2)15(16)13-6-4-3-5-7-13/h3-10H,1-2H3. This structure can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

3,4-Dimethylbenzophenone has a molecular weight of 210.27 g/mol. It has a density of 1.1±0.1 g/cm3, a boiling point of 354.1±21.0 °C at 760 mmHg, and a flash point of 153.7±17.0 °C. It has no hydrogen bond donors, one hydrogen bond acceptor, and two freely rotating bonds.

Scientific Research Applications

Environmental Studies

3,4-Dimethylbenzophenone: has been utilized in environmental studies, particularly in the adsorption technologies for volatile organic compounds like benzene and toluene. .

Nanotechnology

In the field of nanotechnology, 3,4-Dimethylbenzophenone could potentially play a role in the manufacturing of nanoassemblies used in various industries, including agriculture, medicine, and diagnostics. .

Safety And Hazards

3,4-Dimethylbenzophenone may cause skin and eye irritation, and respiratory irritation. Safety measures include wearing protective equipment, ensuring adequate ventilation, and avoiding contact with skin, eyes, or clothing.

Synthesis routes and methods

Procedure details

Synthesis of the novel compounds was carried out according to the following method. Benzoic acid (1.68 moles) was added to 3.96 moles of o-xylene and 0.6 mole POCl3 and refluxed at 140° C. for 11 hours. The reaction product was cooled to room temperature, washed once with 500 ml. of water, twice with 300 ml. of 5% of Na2C03 and twice again with 500 ml. of water. After washing, the xylene was distilled and the residue was vacuum distilled to obtain 3,4-dimethylbenzophenone. A mixture of 3,4-dimethylbenzophenone (1.0 mole), benzoyl peroxide (5 grams), chlorobenzene (800 ml.) and 3.0 moles of sulfuryl chloride was heated at 90° C. for 31/2 hours. During the last 30 minutes of the reaction nitrogen was passed through the reactor to remove the excess sulfuryl chloride. The resultant mixture was cooled and 50 grams of carbon black was added and the mixture stirred for 30 minutes, after which the carbon black was removed by filtration. The product 3,4-bis(chloromethyl)benzophenone was isolated by stripping of the solvent. Analysis found: 62.1% C, 4.3% H, and 27.1% Cl. Theoretical: 64.5% C, 4.3% H, and 25.5% Cl.

Q & A

Q1: What are the common synthetic routes to produce 3,4-Dimethylbenzophenone?

A1: A primary method for synthesizing 3,4-Dimethylbenzophenone is the Friedel-Crafts acylation of o-xylene with benzoyl chloride in the presence of a Lewis acid catalyst. Research has explored the use of various zeolite catalysts to improve the selectivity of this reaction towards the desired 3,4-Dimethylbenzophenone isomer. [, ] Additionally, a study investigated the use of rare earth oxide catalysts for the liquid-phase benzoylation of o-xylene to produce 3,4-Dimethylbenzophenone. []

Q2: How does 3,4-Dimethylbenzophenone react under nitration conditions?

A2: Nitration of 3,4-Dimethylbenzophenone in acetic anhydride leads to the formation of a mixture of products, primarily cis and trans isomers of 2-benzoyl-4,5-dimethyl-4-nitro-1,4-dihydrophenyl acetate. [] This highlights the reactivity of the aromatic ring towards electrophilic aromatic substitution reactions.

Q3: Has 3,4-Dimethylbenzophenone been used in any physicochemical studies?

A3: Yes, 3,4-Dimethylbenzophenone has been employed as a quencher molecule in time-resolved fluorescence quenching (TRFQ) studies. This technique was used to investigate the phase structure and diffusion properties of poly(oxyethylene) surfactants in water. [] The study utilized the quenching interaction between excited pyrene and 3,4-Dimethylbenzophenone to probe the microenvironment within surfactant aggregates.

Q4: Are there any kinetic models available for reactions involving 3,4-Dimethylbenzophenone?

A4: Research has focused on developing kinetic models for the acylation of o-xylene to produce 3,4-Dimethylbenzophenone. [] This study explored different molar ratios of reactants and employed H-Beta zeolite as a catalyst. The findings indicated that the reaction kinetics do not follow simple first or second-order dependencies on the acylating agent, suggesting a complex mechanism involving various factors such as diffusion, adsorption, and potential product inhibition.